molecular formula C21H24N2O2 B8492505 (4-Dimethylaminopiperidin-1-yl)(9H-xanthen-9-yl)methanone

(4-Dimethylaminopiperidin-1-yl)(9H-xanthen-9-yl)methanone

Cat. No.: B8492505
M. Wt: 336.4 g/mol
InChI Key: NHAPPWNEILOAOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Dimethylaminopiperidin-1-yl)(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C21H24N2O2 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H24N2O2

Molecular Weight

336.4 g/mol

IUPAC Name

[4-(dimethylamino)piperidin-1-yl]-(9H-xanthen-9-yl)methanone

InChI

InChI=1S/C21H24N2O2/c1-22(2)15-11-13-23(14-12-15)21(24)20-16-7-3-5-9-18(16)25-19-10-6-4-8-17(19)20/h3-10,15,20H,11-14H2,1-2H3

InChI Key

NHAPPWNEILOAOQ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1CCN(CC1)C(=O)C2C3=CC=CC=C3OC4=CC=CC=C24

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 9H-xanthene-9-carboxylic acid (4.4 g, 19.4 mmol) in DCM (200 mL, 3 mol) was added dimethylpiperidin-4-yl-amine (2.5 g, 19.4 mmol). DIPEA (6.8 mL, 38.9 mmol) and HOBt (4.6 g, 34 mmol) were added to the mixture, followed by EDCI (4.5 g, 23.3 mmol). The mixture was stirred for 12 hours, then washed with water (300 mL), NaCl (sat.) (300 mL), dried over MgSO4 and then filtered. The solvent was removed under reduced pressure, and the crude material was purified via silica gel chromatography (10% MeOH/DCM w/1% NH3 (aq)) to yield the title compound (5.9 g).
Quantity
4.4 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
Quantity
6.8 mL
Type
reactant
Reaction Step Two
Name
Quantity
4.6 g
Type
reactant
Reaction Step Two
Name
Quantity
4.5 g
Type
reactant
Reaction Step Three

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